Cas no 1461707-10-7 (1-methanesulfinylpropan-2-amine)

1-Methanesulfinylpropan-2-amine is a sulfinyl-containing amine compound with potential applications in organic synthesis and pharmaceutical research. Its structure features a methanesulfinyl group attached to a propan-2-amine backbone, offering unique reactivity in nucleophilic and electrophilic transformations. The sulfinyl moiety enhances stereochemical control in asymmetric synthesis, making it valuable for chiral intermediate preparation. This compound may serve as a precursor for biologically active molecules or ligands in catalysis. Its stability under standard conditions and compatibility with common solvents facilitate handling in laboratory settings. Further research may explore its utility in medicinal chemistry, particularly in the development of sulfur-containing pharmacophores.
1-methanesulfinylpropan-2-amine structure
1461707-10-7 structure
Product Name:1-methanesulfinylpropan-2-amine
CAS No:1461707-10-7
MF:C4H11NOS
MW:121.201239824295
CID:4600976
PubChem ID:58684000
Update Time:2025-10-05

1-methanesulfinylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-methanesulfinylpropan-2-amine
    • Inchi: 1S/C4H11NOS/c1-4(5)3-7(2)6/h4H,3,5H2,1-2H3
    • InChI Key: GKPYCCZIRSEVMW-UHFFFAOYSA-N
    • SMILES: C(S(C)=O)C(N)C

1-methanesulfinylpropan-2-amine Pricemore >>

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$ 50.00 2022-06-07
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Additional information on 1-methanesulfinylpropan-2-amine

Introduction to 1-Methanesulfinylpropan-2-Amine (CAS No. 1461707-10-7)

1-Methanesulfinylpropan-2-amine is a compound with the CAS registry number 1461707-10-7, representing a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound, also referred to as methanesulfinylpropanamine, belongs to the broader category of sulfonamides, which are widely studied for their diverse functional properties. The molecule consists of a sulfonamide group attached to a propanamine backbone, creating a structure that exhibits interesting chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-methanesulfinylpropan-2-amine, allowing researchers to explore its potential in fields such as pharmaceuticals, agricultural chemicals, and material science. The compound's structure, characterized by the presence of a sulfonamide group and a secondary amine, makes it a versatile building block for designing molecules with tailored functionalities. Its ability to participate in various chemical reactions, including nucleophilic substitutions and condensation reactions, has been extensively documented in recent studies.

The synthesis of 1-methanesulfinylpropan-2-amine typically involves multi-step processes, often starting from readily available starting materials such as methanesulfonic acid and primary amines. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. For instance, the use of phase-transfer catalysts has been shown to significantly enhance reaction efficiency, reducing production costs while maintaining product quality.

In terms of applications, 1-methanesulfinylpropan-2-amine has demonstrated potential as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. Its role as a precursor for bioactive compounds has been highlighted in recent studies, where it serves as a key intermediate in the development of novel drug candidates targeting various therapeutic areas such as inflammation, neurodegenerative diseases, and infectious diseases.

Moreover, the compound's unique properties make it an attractive candidate for use in agrochemicals. Its ability to act as a plant growth regulator or an elicitor of defense responses in crops has been explored in recent agricultural research. Studies have shown that when applied at optimal concentrations, it can enhance crop resilience against environmental stressors such as drought and pathogens without adverse effects on plant health.

From an environmental perspective, understanding the fate and behavior of 1-methanesulfinylpropan-2-amine in natural systems is crucial for assessing its potential impact on ecosystems. Recent eco-toxicological studies have focused on its degradation pathways under various conditions, including soil microbial activity and aquatic environments. These studies aim to ensure that its use does not pose significant risks to biodiversity or human health.

In conclusion, 1-methanesulfinylpropan-2-amine (CAS No. 1461707-10-7) stands out as a versatile compound with promising applications across multiple disciplines. Its chemical properties, synthesis methods, and functional versatility continue to be explored by researchers worldwide. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing scientific innovation and industrial progress.

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